4-(4-Ethylpiperazin-1-yl)-6-methylthieno[2,3-d]pyrimidine

• IUPAC Name: 4-(4-ethylpiperazin-1-yl)-6-methylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C13H18N4S/c1-3-16-4-6-17(7-5-16)12-11-8-10(2)18-13(11)15-9-14-12/h8-9H,3-7H2,1-2H3
• InChI Key: MJMIZNUOSTXMJK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C3C=C(SC3=NC=N2)C
• Molecular Formula: C13H18N4S
• Molecular Weight: 262.38 g/mol

Description

4-(4-Ethylpiperazin-1-yl)-6-methylthieno[2,3-d]pyrimidine is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, and its mechanism of action has been extensively researched.

Mechanism of Action

The mechanism of action of 4-(4-Ethylpiperazin-1-yl)-6-methylthieno[2,3-d]pyrimidine involves its inhibition of protein kinases. Specifically, this compound has been found to bind to the ATP-binding site of PIM1 and PIM3 kinases, preventing their activation. This inhibition leads to a decrease in cell proliferation and an increase in apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to induce apoptosis in cancer cells, as well as to have anti-inflammatory properties. Additionally, it has been found to inhibit the growth and proliferation of several types of cancer cells, including prostate, breast, and lung cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-Ethylpiperazin-1-yl)-6-methylthieno[2,3-d]pyrimidine in lab experiments is its potent inhibition of protein kinases. This makes it a useful tool for studying the role of these kinases in various biological processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for research involving 4-(4-Ethylpiperazin-1-yl)-6-methylthieno[2,3-d]pyrimidine. One area of research could focus on its potential use in combination with other drugs for cancer treatment. Additionally, further studies could be conducted to investigate the anti-inflammatory properties of this compound and its potential use in treating inflammatory diseases. Finally, research could be conducted to identify other protein kinases that are inhibited by this compound, which could lead to the development of new drugs for various diseases.

Synthesis Methods

The synthesis of 4-(4-Ethylpiperazin-1-yl)-6-methylthieno[2,3-d]pyrimidine involves several steps. The starting material for the synthesis is 2-amino-4-methylthieno[2,3-d]pyrimidine, which is reacted with ethyl chloroformate to form the corresponding carbamate. This intermediate is then reacted with 4-ethylpiperazine to yield the final product.

Scientific Research Applications

4-(4-Ethylpiperazin-1-yl)-6-methylthieno[2,3-d]pyrimidine has been used in various scientific research applications. It has been found to be a potent inhibitor of several protein kinases, including PIM1 and PIM3. This compound has also been studied for its potential use in cancer treatment, as it has been found to induce apoptosis in cancer cells. Additionally, this compound has been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases.